Cas no 2763775-98-8 (tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate
• CAS No: 2763775-98-8
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 6785270
• PubChem ID: 165986818
• Update Time: 2025-10-28

tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2763775-98-8
• EN300-37371884
• tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate

• Inchi： 1S/C14H27N3O2/c1-14(2,3)19-13(18)16-7-9-17-8-6-15-12(10-17)11-4-5-11/h11-12,15H,4-10H2,1-3H3,(H,16,18)
• InChI Key： NYYQYOUTSQICAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCCN1CCNC(C1)C1CC1)=O

Computed Properties

• Exact Mass: 269.21032711g/mol
• Monoisotopic Mass: 269.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate

tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate is a compound with the CAS number 2763775-98-8, which has garnered significant attention in the field of organic chemistry and drug discovery. This compound is notable for its unique structure, which combines a tert-butyl carbamate group with a cyclopropylpiperazine moiety. The integration of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate is characterized by a cyclopropyl ring fused to a piperazine ring, which is further connected to an N-carbamate group. This arrangement not only enhances the compound's stability but also contributes to its potential as a versatile building block in medicinal chemistry. Recent studies have highlighted its role in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). Researchers have demonstrated that the cyclopropylpiperazine moiety plays a pivotal role in enhancing the compound's affinity for these targets. This interaction has been explored in the development of potential treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

Moreover, the tert-butyl carbamate group has been shown to influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies have indicated that this group may improve the compound's bioavailability while minimizing adverse effects. These findings underscore the importance of rational design in drug development, where structural modifications can significantly impact therapeutic outcomes.

In terms of synthesis, tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Looking ahead, the potential applications of tert-butyl N-[2-(3-cyclopropylpiperazin-1-yl)ethyl]carbamate are vast and promising. Its unique combination of structural features makes it an ideal candidate for further exploration in drug discovery programs. As researchers continue to unravel its mechanisms of action and optimize its properties, this compound is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.